Cas no 1105206-90-3 (3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1105206-90-3
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5386420
• Update Time: 2025-07-02

3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-Oxo-2-(1-piperidinyl)ethyl]-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
• 3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H19N3O2S/c23-16(21-9-5-2-6-10-21)11-22-13-20-17-15(12-25-18(17)19(22)24)14-7-3-1-4-8-14/h1,3-4,7-8,12-13H,2,5-6,9-11H2
• InChI Key： WCEMAEUKUVHPDC-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)N2CCCCC2)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.5±60.0 °C(Predicted)
• pka: -0.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Analysis of 3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1105206-90-3): Structure, Applications, and Research Insights

The compound 3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1105206-90-3) is a heterocyclic molecule featuring a thieno[3,2-d]pyrimidin-4-one core, which has garnered significant attention in medicinal chemistry and material science. Its unique structure combines a piperidine moiety and a phenyl group, making it a versatile scaffold for drug discovery and functional material design. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics and high-performance organic materials has surged, driving interest in compounds like CAS 1105206-90-3. Its thienopyrimidine backbone is structurally analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors. Computational studies suggest its potential in cancer research, particularly in pathways involving angiogenesis and cell proliferation, though experimental validation remains ongoing. The compound’s lipophilicity (predicted LogP ~2.8) and hydrogen-bond acceptor/donor profile further support its drug-likeness.

Synthetic routes to 3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one typically involve multi-step protocols, including cyclocondensation of thiourea derivatives and Pd-catalyzed cross-coupling for phenyl group introduction. Recent advancements in green chemistry have prompted exploration of solvent-free or catalytic methods to improve yield (>75% in optimized conditions) and reduce environmental impact. Analytical characterization via HPLC-MS and NMR confirms high purity (>98%), critical for pharmacological evaluations.

Beyond biomedical applications, this compound’s electron-deficient π-system makes it a candidate for organic semiconductors in OLEDs or photovoltaic devices. Researchers are investigating its charge transport properties and thermal stability (decomposition temperature >250°C), addressing the growing need for sustainable electronics. Patent analyses reveal its inclusion in formulations for optoelectronic thin films, highlighting cross-disciplinary utility.

Frequently asked questions about CAS 1105206-90-3 include its solubility profile (DMSO-soluble, aqueous-limited), storage conditions (desiccated at -20°C), and commercial availability (specialty suppliers like TCI and Combi-Blocks). Regulatory databases confirm it’s not classified as hazardous under major chemical inventories (REACH, TSCA), facilitating global research applications. Ongoing studies focus on structure-activity relationships to optimize its bioavailability and target selectivity.

In conclusion, 3-[2-oxo-2-(piperidin-1-yl)ethyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a promising multifunctional compound bridging pharmaceutical innovation and advanced materials science. Its development reflects broader industry shifts toward precision medicine and eco-compatible technologies, making it a compelling subject for academic and industrial research alike.